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Compound of Interest

Compound Name: Dasatinib
CAS No.: 302962-49-8
Cat. No.: B193332
Get Quote
. J

Dasatinib, a potent tyrosine kinase inhibitor, is a cornerstone of targeted cancer therapy and a
vital tool in oncological research.[1] Its mechanism of action, while effective in halting the
proliferation of malignant cells, also necessitates a meticulous and informed approach to its
handling in the laboratory to mitigate occupational exposure and ensure personal safety.[1]
This guide provides an in-depth, procedural framework for researchers, scientists, and drug
development professionals, moving beyond a simple checklist to instill a culture of safety
grounded in scientific causality.

Understanding the Risks: Why Caution is Critical

Dasatinib is classified as a hazardous drug, and its handling requires more than standard
laboratory precautions.[2][3] Exposure, even at low levels, can pose significant health risks.[4]
The primary hazards associated with Dasatinib include:

 Toxicity: Dasatinib is toxic if swallowed.[2][3]

 Carcinogenicity: It is suspected of causing cancer.[2][3]
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» Reproductive Hazards: The compound is suspected of damaging fertility or the unborn child.
[2][3] Pregnant individuals should be exceptionally cautious when working with Dasatinib.[1]

o Organ Damage: It can cause damage to organs through prolonged or repeated exposure.[2]

[3]

» Serious Eye Damage: Dasatinib can cause serious and potentially irreversible eye damage.

[21[3]
o Skin Irritation: It is also known to cause skin irritation.[2][3][5]
e Environmental Hazard: Dasatinib is very toxic to aquatic life with long-lasting effects.[2][3][6]

Given these risks, a comprehensive safety plan is not merely a recommendation but a
necessity for any laboratory working with this compound.

Core Directive: Personal Protective Equipment
(PPE)

The consistent and correct use of Personal Protective Equipment (PPE) is the most critical
barrier between the researcher and potential exposure. The following table outlines the
minimum required PPE for handling Dasatinib in various laboratory scenarios.
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Procedural Guidance: A Step-by-Step Approach to

Safety

Adherence to a strict, sequential workflow is paramount. The following diagram and procedural

steps outline the safe handling of Dasatinib from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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